Cas no 946289-78-7 (N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine)

• Product Name: N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine
• CAS No: 946289-78-7
• MF: C₂₀H₁₈N₆O
• MW: 358.39652299881
• CID: 5767674
• PubChem ID: 16820894
• Update Time: 2025-11-05

N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 946289-78-7
• STK944150
• N4-(4-METHOXYPHENYL)-N2-(3-METHYLPHENYL)PTERIDINE-2,4-DIAMINE
• AKOS002329971
• AB00678329-01
• F2359-0287
• N~4~-(4-methoxyphenyl)-N~2~-(3-methylphenyl)pteridine-2,4-diamine
• N4-(4-methoxyphenyl)-N2-(m-tolyl)pteridine-2,4-diamine
• 4-N-(4-methoxyphenyl)-2-N-(3-methylphenyl)pteridine-2,4-diamine
• N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine

• Inchi： 1S/C20H18N6O/c1-13-4-3-5-15(12-13)24-20-25-18-17(21-10-11-22-18)19(26-20)23-14-6-8-16(27-2)9-7-14/h3-12H,1-2H3,(H2,22,23,24,25,26)
• InChI Key： KZCQBQOTKPMZLE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1C2C(=NC=CN=2)N=C(N=1)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 358.15420922g/mol
• Monoisotopic Mass: 358.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.8Ų

Additional information on N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine

Research Brief on N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine (CAS: 946289-78-7)

N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine (CAS: 946289-78-7) is a pteridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique molecular structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and optimization of N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine, with particular emphasis on improving its pharmacokinetic properties and target specificity. Researchers have employed advanced synthetic methodologies, including multi-step organic synthesis and computational modeling, to enhance the compound's efficacy and reduce off-target effects. Preliminary results suggest that this compound exhibits promising activity against specific biological targets, making it a potential candidate for further drug development.

In vitro and in vivo studies have demonstrated that N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine interacts with key enzymes involved in cellular signaling pathways. Notably, it has shown inhibitory effects on certain kinases, which are often implicated in cancer and inflammatory diseases. These findings have spurred interest in exploring its therapeutic potential in oncology and immunology. However, further research is needed to fully understand its mechanism of action and to assess its safety profile in clinical settings.

Another area of investigation has been the compound's potential as a fluorescent probe or imaging agent. Due to its pteridine core, N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine exhibits unique photophysical properties that could be leveraged for diagnostic applications. Researchers are exploring its use in bioimaging to visualize cellular processes and monitor drug delivery in real-time. This dual functionality—therapeutic and diagnostic—positions the compound as a promising theranostic agent.

Despite these encouraging findings, challenges remain in the development of N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine as a viable therapeutic or diagnostic tool. Issues such as solubility, stability, and bioavailability need to be addressed through further chemical modifications and formulation studies. Additionally, comprehensive toxicological assessments are required to ensure its safety for human use. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, N4-(4-methoxyphenyl)-N2-(3-methylphenyl)pteridine-2,4-diamine (CAS: 946289-78-7) represents a promising avenue of research in chemical biology and medicinal chemistry. Its potential applications span from targeted therapy to diagnostic imaging, highlighting its versatility. Continued research and development efforts will be essential to unlocking its full therapeutic potential and translating laboratory findings into clinical benefits.